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Compound of Interest

Compound Name: Perisesaccharide B

Cat. No.: B150461 Get Quote

CAS Number: 1095261-93-0

This technical guide provides an in-depth overview of Perisesaccharide B, an oligosaccharide

with potential applications in drug development. The document is intended for researchers,

scientists, and professionals in the pharmaceutical and biotechnology industries.

Chemical Properties
Perisesaccharide B is an oligosaccharide isolated from the root barks of Periploca sepium[1].

Its fundamental chemical and physical properties are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 1095261-93-0 [1]

Molecular Formula C36H60O18 [2]

Molecular Weight 780.85 g/mol [2]

Appearance White to off-white solid [3]

Storage

Store at 4°C, protected from

light. For extended storage in

solvent, -80°C (6 months) or

-20°C (1 month) is

recommended.

[3]

Biological Activity
While the biological activities of many oligosaccharides are an active area of research, specific

studies detailing the in-vitro and in-vivo effects of Perisesaccharide B are not yet prevalent in

publicly available literature. However, compounds isolated from Periploca sepium, the natural

source of Perisesaccharide B, have demonstrated immunosuppressive properties. Notably,

some compounds from this plant have been shown to inhibit the proliferation of T

lymphocytes[4]. The general mechanisms by which oligosaccharides can exert anti-

inflammatory and immunomodulatory effects often involve interference with cellular signaling

pathways, such as the TLR4/MAPK/NF-κB pathway, which is crucial in the inflammatory

response. Further research is required to determine if Perisesaccharide B acts through this or

other signaling cascades.

Experimental Protocols
Isolation and Purification of Perisesaccharide B from
Periploca sepium
The following is a generalized protocol based on the initial isolation of Perisesaccharides A-E,

including Perisesaccharide B, as described by Wang et al. (2010). For precise details and

parameters, consulting the original publication is highly recommended.
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Workflow for Isolation and Purification

Dried root barks of Periploca sepium

Extraction with 95% EtOH

Concentration under reduced pressure

Partition between H2O and petroleum ether, EtOAc, and n-BuOH

n-BuOH fraction

Column Chromatography (Macroporous resin, Silica gel, ODS)

Elution with gradient solvents

Preparative HPLC

Pure Perisesaccharide B
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Caption: Isolation and purification workflow for Perisesaccharide B.

Methodology:

Extraction: The air-dried and powdered root barks of Periploca sepium are extracted with

95% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude

extract.

Fractionation: The crude extract is suspended in water and partitioned successively with

petroleum ether, ethyl acetate, and n-butanol.

Column Chromatography: The n-butanol fraction, which contains the oligosaccharides, is

subjected to multiple rounds of column chromatography. This typically involves macroporous

resin, silica gel, and octadecylsilyl (ODS) silica gel columns, with elution performed using a

gradient of solvents (e.g., chloroform-methanol or methanol-water).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Perisesaccharide B are further purified by preparative HPLC to yield the pure compound.

Structural Elucidation: The structure of the isolated Perisesaccharide B is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and High-Resolution

Electrospray Ionization Mass Spectrometry (HRESIMS).

Potential Signaling Pathways
While the specific signaling pathways modulated by Perisesaccharide B have not been

elucidated, based on the known activities of other oligosaccharides and compounds from

Periploca sepium, a potential area of investigation is its effect on T-lymphocyte activation and

proliferation. The following diagram illustrates a generalized signaling pathway for T-cell

activation, which could be a target for inhibition.
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Caption: Simplified T-cell receptor signaling pathway.

This guide serves as a foundational resource for researchers interested in Perisesaccharide
B. Further investigation into its biological activities and mechanisms of action is warranted to

fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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